Cas no 313238-80-1 (1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-)
313238-80-1 structure
Product Name:1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-
CAS No:313238-80-1
MF:C11H13N3
MW:187.241021871567
CID:300941
PubChem ID:3440315
Update Time:2025-04-19
1H-Benzimidazole-2-methanamine,N-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-
- 1H-Benzimidazole-2-methanamine,N-2-propenyl- (9CI)
- AKOS002240337
- 313238-80-1
- N-((1H-Benzo[d]imidazol-2-yl)methyl)prop-2-en-1-amine
-
- Inchi: 1S/C11H13N3/c1-2-7-12-8-11-13-9-5-3-4-6-10(9)14-11/h2-6,12H,1,7-8H2,(H,13,14)
- InChI Key: QAYAKUMMRWQVJN-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C1CNCC=C
Computed Properties
- Exact Mass: 187.11109
- Monoisotopic Mass: 187.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 40.7Ų
Experimental Properties
- PSA: 40.71
- LogP: 2.22940
1H-Benzimidazole-2-methanamine,N-2-propen-1-yl- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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